Cas no 2229498-54-6 (3-(5-fluoro-2-nitrophenyl)-3-methylbutanoic acid)

• Product Name: 3-(5-fluoro-2-nitrophenyl)-3-methylbutanoic acid
• CAS No: 2229498-54-6
• MF: C₁₁H₁₂FNO₄
• MW: 241.215686798096
• CID: 5922412
• PubChem ID: 165798726
• Update Time: 2025-10-28

3-(5-fluoro-2-nitrophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-fluoro-2-nitrophenyl)-3-methylbutanoic acid
• EN300-1793698
• 2229498-54-6

• Inchi： 1S/C11H12FNO4/c1-11(2,6-10(14)15)8-5-7(12)3-4-9(8)13(16)17/h3-5H,6H2,1-2H3,(H,14,15)
• InChI Key： BVBDDOCXEVGDFM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(C)(C)CC(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 241.07503603g/mol
• Monoisotopic Mass: 241.07503603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.1Ų

Additional information on 3-(5-fluoro-2-nitrophenyl)-3-methylbutanoic acid

Introduction to 3-(5-Fluoro-2-nitrophenyl)-3-methylbutanoic acid (CAS No. 2229498-54-6)

3-(5-Fluoro-2-nitrophenyl)-3-methylbutanoic acid (CAS No. 2229498-54-6) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct molecular structure, holds potential applications in the development of novel therapeutic agents. The presence of a fluoro and nitro group in its structure imparts specific chemical and biological properties, making it a subject of extensive study.

The molecular formula of 3-(5-fluoro-2-nitrophenyl)-3-methylbutanoic acid is C₁₁H₁₁NO₄F, with a molecular weight of approximately 240.21 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO). Its structural features, including the presence of a carboxylic acid group, a fluoro-substituted phenyl ring, and a nitro group, contribute to its reactivity and potential biological activity.

In recent years, the interest in 3-(5-fluoro-2-nitrophenyl)-3-methylbutanoic acid has been driven by its potential as a lead compound in drug discovery. Research has focused on its ability to modulate various biological pathways, particularly those involved in inflammation and cancer. Studies have shown that this compound can exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

The mechanism of action of 3-(5-fluoro-2-nitrophenyl)-3-methylbutanoic acid is not yet fully understood, but preliminary findings suggest that it may act through multiple pathways. One proposed mechanism involves the inhibition of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the regulation of inflammatory responses. By blocking the activation of NF-κB, this compound can reduce the expression of genes associated with inflammation and cell proliferation.

Beyond its anti-inflammatory properties, 3-(5-fluoro-2-nitrophenyl)-3-methylbutanoic acid has also shown promise in cancer research. In vitro studies have demonstrated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The induction of apoptosis is thought to be mediated through the activation of caspase-dependent pathways, leading to the cleavage of cellular proteins and ultimately cell death.

The potential therapeutic applications of 3-(5-fluoro-2-nitrophenyl)-3-methylbutanoic acid are further supported by its favorable pharmacokinetic properties. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable safety profile, making it an attractive candidate for further development as a therapeutic agent. However, more extensive research is needed to fully evaluate its efficacy and safety in humans.

In addition to its direct biological effects, 3-(5-fluoro-2-nitrophenyl)-3-methylbutanoic acid has also been explored as a building block for the synthesis of more complex molecules with enhanced biological activity. Chemists have utilized this compound as a starting material for the preparation of derivatives with modified functional groups, aiming to optimize their pharmacological properties. For example, the introduction of additional substituents on the phenyl ring or modifications to the carboxylic acid group have led to compounds with improved potency and selectivity.

The synthesis of 3-(5-fluoro-2-nitrophenyl)-3-methylbutanoic acid typically involves multi-step reactions starting from readily available precursors. One common approach involves the reaction of 5-fluoro-2-nitrobenzaldehyde with an appropriate ketone or aldehyde followed by reduction and subsequent carboxylation steps. The choice of synthetic route can significantly impact the yield and purity of the final product, making optimization crucial for large-scale production.

The characterization of 3-(5-fluoro-2-nitrophenyl)-3-methylbutanoic acid is typically performed using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed information about the molecular structure and purity of the compound, ensuring its suitability for further research and development.

In conclusion, 3-(5-fluoro-2-nitrophenyl)-3-methylbutanoic acid (CAS No. 2229498-54-6) represents an intriguing molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound may play an important role in the development of novel treatments for inflammatory diseases and cancer.